Cas no 955645-03-1 (N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(2,4-dichlorophenoxy)acetamide)

• Product Name: N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(2,4-dichlorophenoxy)acetamide
• CAS No: 955645-03-1
• MF: C₂₁H₂₀Cl₂N₂O₃
• MW: 419.301103591919
• CID: 6001541
• PubChem ID: 16943557
• Update Time: 2025-05-23

N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(2,4-dichlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(2,4-dichlorophenoxy)acetamide
• Acetamide, N-[2-(cyclopropylcarbonyl)-1,2,3,4-tetrahydro-7-isoquinolinyl]-2-(2,4-dichlorophenoxy)-
• F2416-0775
• N-[2-(cyclopropanecarbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-2-(2,4-dichlorophenoxy)acetamide
• 955645-03-1
• N-(2-(cyclopropanecarbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(2,4-dichlorophenoxy)acetamide
• AKOS024647209

• Inchi： 1S/C21H20Cl2N2O3/c22-16-4-6-19(18(23)10-16)28-12-20(26)24-17-5-3-13-7-8-25(11-15(13)9-17)21(27)14-1-2-14/h3-6,9-10,14H,1-2,7-8,11-12H2,(H,24,26)
• InChI Key： BGGJUWUZKFYDFX-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(C(C1CC1)=O)C2)(=O)COC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 418.0850979g/mol
• Monoisotopic Mass: 418.0850979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.429±0.06 g/cm3(Predicted)
• Boiling Point: 667.8±55.0 °C(Predicted)
• pka: 12.91±0.20(Predicted)

Additional information on N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(2,4-dichlorophenoxy)acetamide

Comprehensive Analysis of N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(2,4-dichlorophenoxy)acetamide (CAS No. 955645-03-1)

The compound N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(2,4-dichlorophenoxy)acetamide (CAS No. 955645-03-1) is a structurally complex molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of a tetrahydroisoquinoline core, cyclopropanecarbonyl moiety, and 2,4-dichlorophenoxy group makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive agent due to its ability to interact with multiple biological targets.

In recent years, the demand for novel compounds like N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(2,4-dichlorophenoxy)acetamide has surged, driven by advancements in drug discovery and sustainable agriculture. The tetrahydroisoquinoline scaffold is well-known for its presence in numerous alkaloids with diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This has led to increased searches for "tetrahydroisoquinoline derivatives" and "cyclopropanecarbonyl compounds" in scientific databases and AI-driven research tools.

The 2,4-dichlorophenoxy segment of the molecule is another critical feature, often associated with herbicidal and fungicidal activities. This has sparked interest in the agrochemical sector, where users frequently search for "dichlorophenoxy-based agrochemicals" or "herbicide intermediates." The compound's dual potential in both pharmaceuticals and agriculture makes it a subject of cross-disciplinary studies, aligning with the growing trend of "multi-target drug design" and "green chemistry."

From a synthetic chemistry perspective, the preparation of N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(2,4-dichlorophenoxy)acetamide involves sophisticated techniques such as amide coupling, cyclopropanation, and selective halogenation. These methods are frequently discussed in forums and research papers, with keywords like "amide bond formation" and "cyclopropane synthesis" being highly searched. The compound's stability and solubility profile also make it a candidate for formulation studies, addressing common queries about "bioavailability enhancement" and "drug delivery systems."

Environmental and safety considerations are also paramount when discussing CAS No. 955645-03-1. Researchers are increasingly focusing on "eco-friendly synthesis routes" and "biodegradable agrochemicals," which align with global sustainability goals. The compound's potential degradation pathways and ecological impact are areas of active investigation, responding to the rising demand for "green alternatives" in chemical industries.

In conclusion, N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(2,4-dichlorophenoxy)acetamide represents a fascinating intersection of medicinal chemistry and agrochemical innovation. Its structural complexity and multifunctional properties make it a valuable subject for ongoing research, addressing both scientific curiosity and practical applications. As the scientific community continues to explore its potential, this compound is likely to remain a hotspot in discussions about "next-generation therapeutics" and "sustainable crop protection."